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Compound of Interest

Compound Name: 10-Methyl-10-deazaaminopterin

Cat. No.: B1664518 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 10-Methyl-10-
deazaaminopterin. Adherence to these guidelines is essential for ensuring personal safety

and maintaining a secure laboratory environment.

10-Methyl-10-deazaaminopterin, an analog of the potent antifolate methotrexate, is a

compound that requires meticulous handling due to its presumed toxicological properties.[1][2]

[3][4][5] While a specific Safety Data Sheet (SDS) for this compound is not readily available, its

structural similarity to aminopterin, a known hazardous substance, necessitates the adoption of

stringent safety protocols.[6] This guide outlines the essential personal protective equipment

(PPE), operational procedures, and disposal plans to minimize exposure risk.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are paramount when handling 10-Methyl-10-
deazaaminopterin. The following table summarizes the required PPE for various laboratory

activities involving this compound.
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Activity
Required Personal

Protective Equipment
Rationale

Handling solid compound

(weighing, aliquoting)

- Nitrile or neoprene gloves

(double-gloving

recommended) - Lab coat or

disposable gown - Chemical

splash goggles - NIOSH-

approved P3 respirator

To prevent skin and eye

contact with the powdered

form and to avoid inhalation of

fine particles.[7]

Preparing solutions

- Nitrile or neoprene gloves

(double-gloving

recommended) - Chemical-

resistant gown or coveralls -

Chemical splash goggles and

face shield

To protect against splashes of

the concentrated solution

which can cause skin and eye

irritation.[8][9][10]

Administering to cell cultures

or animals

- Nitrile gloves - Lab coat or

disposable gown - Safety

glasses with side shields

To prevent accidental skin

contact with diluted solutions.

Cleaning spills

- Chemical-resistant gloves

(heavy-duty) - Chemical-

resistant coveralls and

footwear - Chemical splash

goggles and face shield -

NIOSH-approved respirator

with appropriate cartridges

To provide maximum

protection during cleanup of

potentially high concentrations

of the compound.[11][12][13]

II. Operational Plan: A Step-by-Step Approach to
Safe Handling
A clear and logical workflow is critical to minimize the risk of exposure. The following diagram

illustrates the recommended operational plan for working with 10-Methyl-10-
deazaaminopterin.
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Operational Workflow for Handling 10-Methyl-10-deazaaminopterin

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (or analogous compound information)

Don appropriate PPE

Prepare designated handling area (e.g., chemical fume hood)

Weigh and prepare solutions in a ventilated enclosure

Clearly label all containers

Conduct experiment

Decontaminate work surfaces

Segregate and dispose of waste according to institutional guidelines

Remove and dispose of PPE

Wash hands thoroughly
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Caption: This diagram outlines the essential steps for safely handling 10-Methyl-10-
deazaaminopterin, from preparation to disposal.

III. Disposal Plan: Ensuring Environmental and
Personal Safety
Proper disposal of 10-Methyl-10-deazaaminopterin and all contaminated materials is a critical

final step.

Waste Type Disposal Procedure

Unused solid compound

- Collect in a clearly labeled, sealed container. -

Dispose of as hazardous chemical waste

according to institutional and local regulations.

Contaminated solutions

- Collect in a labeled, leak-proof container. -

Dispose of as hazardous chemical waste. Do

not pour down the drain.[12]

Contaminated labware (pipette tips, tubes, etc.)

- Place in a designated hazardous waste

container lined with a plastic bag. - Seal the bag

and dispose of as solid hazardous waste.

Contaminated PPE (gloves, gowns, etc.)

- Remove carefully to avoid cross-

contamination. - Place in a designated

hazardous waste container.[14]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[10][15] Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[6][10] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[7]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[15]

By adhering to these rigorous safety protocols, researchers can confidently and safely advance

their work with 10-Methyl-10-deazaaminopterin, contributing to the field of drug development

while prioritizing personal and environmental well-being.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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